molecular formula C8H5ClINO B8709068 4-Chloro-7-iodoisoindolinone

4-Chloro-7-iodoisoindolinone

Cat. No.: B8709068
M. Wt: 293.49 g/mol
InChI Key: JAKFEUODQZHVLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-7-iodoisoindolinone is a halogenated isoindolinone derivative characterized by chlorine and iodine substituents at positions 4 and 7 of the isoindolinone core. The chlorine and iodine substituents confer unique electronic and steric properties, influencing reactivity, solubility, and biological activity.

Properties

Molecular Formula

C8H5ClINO

Molecular Weight

293.49 g/mol

IUPAC Name

4-chloro-7-iodo-2,3-dihydroisoindol-1-one

InChI

InChI=1S/C8H5ClINO/c9-5-1-2-6(10)7-4(5)3-11-8(7)12/h1-2H,3H2,(H,11,12)

InChI Key

JAKFEUODQZHVLN-UHFFFAOYSA-N

Canonical SMILES

C1C2=C(C=CC(=C2C(=O)N1)I)Cl

Origin of Product

United States

Comparison with Similar Compounds

Structural and Electronic Properties

The table below compares 4-Chloro-7-iodoisoindolinone with structurally related isoindolinones and halogenated aromatic compounds:

Compound Substituents (Positions) Molecular Weight (g/mol) Key Properties Applications/Research Findings
4-Chloro-7-iodoisoindolinone Cl (4), I (7) ~307.5 (estimated) High steric bulk due to iodine; electron-withdrawing effects from halogens Potential intermediate in anticancer or antiviral agents (hypothesized)
4-Amino-7-chloroisoindolinone Cl (7), NH₂ (4) ~210.6 Electron-donating amino group enhances solubility; reduced steric hindrance Reported in patents for use in polymer chemistry or small-molecule drug discovery
4,7-Diaminoisoindolinone NH₂ (4,7) ~178.2 High polarity; strong hydrogen-bonding capacity Studied for fluorescence properties and coordination chemistry
Iridin (Irigenin 7-glucoside) Glucoside (7) 522.46 Isoflavone derivative with antioxidant properties Used as a reference standard in phytochemical analyses
4-Chloroaniline Cl (4), NH₂ (1) 127.57 Simple aromatic amine; carcinogenic potential Industrial precursor; regulated due to toxicity

Limitations and Data Gaps

  • Characterization Data: The patent for 4-amino-7-chloroisoindolinone lacks detailed spectroscopic or crystallographic data, limiting direct comparisons with 4-Chloro-7-iodoisoindolinone .
  • Toxicity Profiles: No compound-specific acceptable intake levels are available for iodinated isoindolinones, necessitating further safety evaluations .

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